Sodium orthovanadate dodecahydrate
Description
Sodium orthovanadate dodecahydrate is a useful research compound. Its molecular formula is H24Na3O16V and its molecular weight is 400.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Effects on Sodium and Potassium Ion Fluxes
Sodium orthovanadate affects the fluxes of sodium and potassium ions through the sodium pump in human red cells and resealed ghosts prepared from them. This includes sodium-potassium exchange, potassium-potassium exchange, pump reversal, sodium-sodium exchange, and uncoupled sodium efflux (Beaugé et al., 1980).
Inhibition of Enzymes in Eel Gills
Sodium orthovanadate inhibits the (Na+ + K+)-dependent ATPase partially purified from eel gills. The inhibition was more effective on an equimolar basis than ouabain (Bell & Sargent, 1979).
Blood Sugar Reduction in Diabetic Mice
Sodium orthovanadate significantly reduces blood sugar levels in experimental diabetic mice (Shang Qing-jie, 2003).
Growth Inhibition in Onion Roots
It reduces Allium cepa root growth, reduces the mitotic index in onion root meristems, and induces chromosome aberrations (Hidalgo, Navas, & García-Herdugo, 1988).
Inhibition of Protein Synthesis
Sodium orthovanadate inhibits growth factor-mediated increases in the rate of protein synthesis in a dose-dependent manner (Viñals, McKenzie, & Pouysségur, 2001).
Effects on Colonic Cells
It enhances the adhesion and survival of colonocytes and stromal cells in primary cultures (Kaeffer et al., 1997).
Cardiomyocyte Cytoprotection
Sodium orthovanadate rescues cardiomyocytes from ischemia/reperfusion injuries in a rat model, associated with inhibition of fodrin breakdown and apoptosis (Takada et al., 2004).
Neuroprotective Effects
It exhibits neuroprotective effects against hippocampal excitotoxic injury, reducing neuronal cell death and enhancing survival signals (Kim, Lee, & Lee, 2019).
Lipid Metabolism in Diabetic Rats
Sodium orthovanadate normalizes blood glucose and alters lipid metabolism in alloxan diabetic rats (Gupta et al., 1999).
Developmental Toxicity Evaluation
It was evaluated for developmental toxicity in mice, with findings indicating maternal toxicity at higher doses (Sánchez et al., 1991).
Morphological Transformation in Cells
Sodium orthovanadate induces proliferation and morphological transformation in BALB/3T3 mouse embryo cells (Sheu, Rodríguez, & Lee, 1992).
properties
IUPAC Name |
trisodium;trioxido(oxo)vanadium;dodecahydrate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Na.12H2O.4O.V/h;;;12*1H2;;;;;/q3*+1;;;;;;;;;;;;;;3*-1; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SULDOELCMZPLPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.O.O.O.O.O.[O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H24Na3O16V |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium orthovanadate dodecahydrate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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